4-{[1-(1-acetylpiperidin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• IUPAC Name: 4-[1-(1-acetylpiperidin-4-yl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C16H22N4O3/c1-11(21)19-6-3-12(4-7-19)20-9-14(10-20)23-13-2-5-18-15(8-13)16(17)22/h2,5,8,12,14H,3-4,6-7,9-10H2,1H3,(H2,17,22)
• InChI Key: YUBRBHYAKUUBLY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N2CC(C2)OC3=CC(=NC=C3)C(=O)N
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol
• CAS No.: 2640829-24-7

Description

The compound “4-{[1-(1-acetylpiperidin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceutical drugs. Piperidine derivatives are known to exhibit a wide range of biological activities.

Scientific Research Applications

4-{[1-(1-acetylpiperidin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been used in a wide range of scientific research applications due to its ability to interact with various proteins and enzymes. It has been studied as a potential antibiotic agent, as an inhibitor of the enzyme monoamine oxidase (MAO), and as a potential neuroprotective agent. Additionally, this compound has been used in studies investigating the effects of stress on the brain and its potential role in the treatment of Alzheimer’s disease.

Mechanism of Action

The mechanism of action of 4-{[1-(1-acetylpiperidin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide is not fully understood. However, it is believed to interact with proteins and enzymes in a manner that affects their activity. For example, this compound has been found to inhibit the activity of MAO, an enzyme involved in the metabolism of monoamine neurotransmitters such as serotonin and dopamine. Additionally, this compound has been found to interact with other proteins and enzymes involved in the regulation of stress response pathways, suggesting it may have a role in modulating stress responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, some studies have suggested that this compound may have neuroprotective and antidepressant effects. Additionally, this compound has been found to reduce the activity of MAO, which could lead to an increase in the availability of monoamine neurotransmitters such as serotonin and dopamine. Furthermore, this compound has been found to interact with proteins and enzymes involved in the regulation of stress response pathways, suggesting it may have a role in modulating stress responses.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-{[1-(1-acetylpiperidin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide in lab experiments is its small size, which makes it easy to synthesize and use in a laboratory setting. Additionally, this compound is relatively non-toxic and has been found to have few side effects in studies involving animals. However, the mechanism of action of this compound is not fully understood, and its effects on humans are not yet known. Additionally, the use of this compound in lab experiments may be limited due to its relatively high cost.

Future Directions

There are a number of potential future directions for 4-{[1-(1-acetylpiperidin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide research. These include further investigation into its mechanism of action, its potential therapeutic applications, and its effects on humans. Additionally, further research into the biochemical and physiological effects of this compound may provide insights into its potential therapeutic applications. Additionally, further research into the synthesis and use of this compound in lab experiments may lead to new and improved methods of synthesis and use. Finally, further research into the potential side effects of this compound may provide important information for the safe use of this compound in clinical trials.

Synthesis Methods

The synthesis of 4-{[1-(1-acetylpiperidin-4-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide involves a multi-step process that begins with the formation of a piperidine-3-carboxylic acid. This is achieved by the reaction of ethyl 3-chloropropionate and piperidine in an aqueous medium. The piperidine-3-carboxylic acid then undergoes an acylation reaction with 1-acetylpiperidine to form a 1-acetylpiperidin-4-yl ester. This ester is then reacted with azetidine-3-carboxylic acid in the presence of a base to form the desired this compound compound.